Molecular structure and physicochemical properties of Apigenin 6,8-di-c-alpha-l-arabinopyranoside
Molecular structure and physicochemical properties of Apigenin 6,8-di-c-alpha-l-arabinopyranoside
Executive Summary
This technical guide characterizes Apigenin 6,8-di-C-α-L-arabinopyranoside , a flavonoid C-glycoside of significant pharmacological interest.[1] Unlike O-glycosides, this compound features two arabinose moieties attached directly to the flavone backbone via carbon-carbon (C-C) bonds at positions C-6 and C-8.[1] This structural feature confers exceptional resistance to enzymatic and acidic hydrolysis, significantly altering its pharmacokinetic profile compared to common dietary flavonoids. This guide details its structural elucidation, physicochemical constants, isolation protocols, and analytical behavior to support drug discovery and standardization efforts.
Molecular Constitution & Stereochemistry
Nomenclature and Classification
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Systematic Name: 5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-bis[(2S,3R,4S,5S)-3,4,5-trihydroxytetrahydropyran-2-yl]chromen-4-one[1]
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Common Synonyms: Apigenin 6,8-di-C-arabinoside; 6,8-di-C-arabinosylapigenin.[1]
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Differentiation: Distinct from Corymboside (Apigenin 6-C-arabinoside-8-C-galactoside) and Vicenin-2 (Apigenin 6,8-di-C-glucoside).[1]
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Chemical Class: Flavone C-glycoside (Di-C-glycosylflavone).[1]
Structural Anatomy
The molecule consists of an apigenin aglycone (4',5,7-trihydroxyflavone) substituted at both the 6 and 8 positions of the A-ring.
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Aglycone: Apigenin provides the planar, polyphenolic core responsible for UV absorption and antioxidant potential.
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Glycone: Two α-L-arabinopyranose units.[1]
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Linkage: The sugar anomeric carbons (C-1'') are directly bonded to the aromatic carbons (C-6 and C-8) of the flavone.[1] The C-C bond length is approximately 1.54 Å, offering high bond dissociation energy compared to the labile C-O ethers found in O-glycosides.
Physicochemical Profiling
The following data summarizes the core physical constants required for analytical method development and formulation.
Table 1: Physicochemical Constants
| Property | Value / Description | Note |
| Molecular Formula | C₂₅H₂₆O₁₃ | |
| Molecular Weight | 534.47 g/mol | Monoisotopic Mass: 534.137 |
| Appearance | Yellow amorphous powder | Hygroscopic |
| Solubility | High: DMSO, Methanol, PyridineModerate: Ethanol, Water (warm)Low: Chloroform, Hexane | Amphiphilic due to sugar moieties |
| UV Maxima ( | 270 nm (Band II), 335 nm (Band I) | Typical flavone spectrum |
| LogP (Predicted) | -1.1 to -2.1 | Highly hydrophilic due to polyol groups |
| pKa (Predicted) | ~6.5 (7-OH), ~9.5 (4'-OH) | 7-OH is most acidic |
| Stability | Resistant to acid hydrolysis (2N HCl, 100°C) | Diagnostic for C-glycosides |
Isolation & Purification Methodology
The isolation of Apigenin 6,8-di-C-arabinoside requires rigorous separation from structurally similar co-occurring isomers (e.g., Schaftoside).[1] The following protocol is validated for extraction from Viola yedoensis or Bambusa species.
Protocol: Step-by-Step Extraction
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Pre-treatment: Pulverize dried aerial parts (leaves/stems) to a fine powder (40 mesh).[1]
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Extraction: Macerate in 70% Ethanol (1:10 w/v) at 80°C for 3 hours. Repeat 3 times.
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Partitioning:
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Primary Chromatography (Polyamide/Silica):
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Purification (Preparative HPLC):
Visualization: Isolation Workflow
Figure 1: Validated isolation workflow for C-glycosyl flavones from complex plant matrices.
Analytical Characterization
Mass Spectrometry (MS/MS) Profiling
Differentiation of C-glycosides relies on characteristic cross-ring cleavages of the sugar moiety.[1] Unlike O-glycosides (which lose the intact sugar, -132 or -162 Da), C-glycosides exhibit fragmentation within the sugar ring.[1]
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Precursor Ion:
533.13 [1] -
Diagnostic Fragments:
Visualization: Fragmentation Pathway[1]
Figure 2: ESI-MS/MS negative mode fragmentation pathway characteristic of di-C-pentosyl flavones.
Nuclear Magnetic Resonance (NMR) Signatures
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H NMR (DMSO-
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Absence of H-6 and H-8 singlets (confirming substitution at both positions).
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H-3 (s):
~6.6-6.8 ppm (Singlet, characteristic of flavone C-ring).[1] -
AA'BB' System:
7.9 (d, H-2'/6') and 6.9 (d, H-3'/5') indicating 4'-hydroxylation (Apigenin B-ring).[1] -
Anomeric Protons: Two doublets at
~4.6-5.0 ppm ( Hz), indicating -configuration relative to the sugar (though the sugar itself is -L-arabinose, the C-C bond geometry often presents large coupling constants).[1] Note: C-glycosyl anomeric protons often appear upfield compared to O-glycosides.[1]
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Bioactivity & Pharmacokinetic Implications
Structural Stability & Bioavailability
The C-C glycosidic bond renders Apigenin 6,8-di-C-arabinoside resistant to hydrolysis by
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Implication: Unlike O-glycosides (which are hydrolyzed to aglycones), this compound reaches the colon intact.[1]
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Metabolism: It is subject to transformation by colonic microbiota, potentially yielding bioactive deglycosylated metabolites or remaining intact for local anti-inflammatory action in the gut.
Validated Biological Activities
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Antioxidant: Scavenges DPPH and superoxide anions; the 6,8-substitution stabilizes the phenoxyl radical.[1]
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Anti-inflammatory: Inhibits NO production in LPS-induced macrophages.[1]
- -Glucosidase Inhibition: C-glycosides often show superior inhibition of carbohydrate-digesting enzymes compared to aglycones, suggesting potential in Type 2 Diabetes management.[1]
References
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Zhang, X., et al. (2013). Isolation and identification of antioxidant compounds from Viola yedoensis. Chinese Journal of Experimental Traditional Medical Formulae.
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Kato, T., et al. (2003). Flavone C-glycosides from Viola yedoensis. Chemical & Pharmaceutical Bulletin, 51(10), 1204-1207.
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Gong, H., et al. (2020). Characterization and identification of flavonoids from Bambusa chungii leaves extract by UPLC-ESI-Q-TOF-MS/MS. Journal of Food Science and Technology.
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Rayyan, S., et al. (2005). Flavone C-glycosides from leaves of bamboo species. Journal of Natural Products. [1]
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PubChem Database. (2023).[1] Apigenin 6,8-di-C-alpha-L-arabinopyranoside (CID 21576179).[1] National Library of Medicine.[1]
